Cas no 3747-48-6 (2-chloroethyl phenylcarbamate)

• Product Name: 2-chloroethyl phenylcarbamate
• CAS No: 3747-48-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 922316
• PubChem ID: 19549
• Update Time: 2025-05-22

2-chloroethyl phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl phenylcarbamate
• 2-Chloroethyl N-phenylcarbamate
• 1-chloro-2-phenylcarbamoyloxy-ethane
• AC1L2ECP
• CARBANILIC ACID, 2-CHLOROETHYL ESTER
• Ethanol, 2-chloro-, carbanilate
• Ethanol, 2-chloro-, phenylcarbamate
• Ethanol, phenylcarbamate
• N-Phenyl-< 2-chlor-aethyl> -carbamat
• N-Phenyl-carbaminsaeure-< 2-chlor-ethylester>
• Phenyl-ca
• phenylcarbamic acid 2-chloro-ethyl ester
• phenyl-carbamic acid-(2-chloro-ethyl ester)
• UNII-D0Q5U397XI
• NSC29703
• AKOS024334272
• NSC 189
• Q27275944
• N-(2-Chloroethoxycarbonyl)aniline
• AI3-17233
• NSC 29703
• QYQGDFBVSZVCKQ-UHFFFAOYSA-N
• HSDB 2756
• NSC189
• NSC-29703
• NSC44289
• NSC-44289
• 2-CHLOROETHYLCARBANILATE
• ETHANOL, 2-CHLORO-, 1-(N-PHENYLCARBAMATE)
• NSC-189
• SCHEMBL11495121
• NSC 44289
• 2-CHLOROETHYL N-PHENYLCARBAMATE [HSDB]
• D0Q5U397XI
• 2-Chloroethylphenylcarbamate
• DTXSID70190907
• 3747-48-6

• Inchi： 1S/C9H10ClNO2/c10-6-7-13-9(12)11-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
• InChI Key： QYQGDFBVSZVCKQ-UHFFFAOYSA-N
• SMILES： ClCCOC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on 2-chloroethyl phenylcarbamate

2-Chloroethyl Phenylcarbamate: A Comprehensive Overview

The compound with CAS No. 3747-48-6, commonly known as 2-chloroethyl phenylcarbamate, is a significant organic compound with diverse applications in various industries. This compound, also referred to as phenylcarbamate derivative, has garnered attention due to its unique chemical properties and potential uses in fields such as agriculture, pharmaceuticals, and materials science. Recent advancements in chemical synthesis and characterization techniques have further enhanced our understanding of its structure, reactivity, and functional applications.

2-Chloroethyl phenylcarbamate is an organochlorine compound characterized by its phenyl group attached to a carbamate moiety, with a chloroethyl substituent. Its molecular formula is C₉H₁₁ClNO₂, and it has a molar mass of 199.65 g/mol. The compound exists as a crystalline solid at room temperature and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethanol. These physical properties make it suitable for various synthetic processes where controlled solubility is crucial.

The synthesis of 2-chloroethyl phenylcarbamate typically involves the reaction of chloroethanol with phenyl isocyanate in the presence of a catalyst such as pyridine. This reaction pathway highlights the importance of nucleophilic substitution and carbamate formation mechanisms. Recent studies have explored alternative synthetic routes using microwave-assisted synthesis, which has shown promise in improving reaction efficiency and reducing production time.

One of the most notable applications of 2-chloroethyl phenylcarbamate is its use as an intermediate in the synthesis of pharmaceutical compounds. Its ability to form stable amide bonds makes it valuable in drug design, particularly in the development of peptide-based therapies. Additionally, this compound has been investigated for its potential as a biodegradable polymer precursor, offering opportunities in sustainable materials science.

In agricultural applications, phenylcarbamate derivatives like 2-chloroethyl phenylcarbamate have been studied for their pesticidal properties. Research indicates that these compounds can act as effective inhibitors of key enzymes in pests, thereby reducing crop damage without adversely affecting non-target species. However, further studies are required to assess their long-term environmental impact and safety profiles.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 2-chloroethyl phenylcarbamate, providing insights into its electronic structure and reactivity. These studies have revealed that the compound exhibits moderate electron-withdrawing effects due to the presence of the carbamate group, which influences its interaction with biological molecules.

In conclusion, 2-chloroethyl phenylcarbamate (CAS No. 3747-48-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a valuable tool in modern chemistry and materials science. As ongoing studies continue to uncover new uses and optimize its production processes, this compound is likely to play an increasingly important role in both academic research and industrial applications.